Cas no 1123194-96-6 (N-(6-Bromo-2-methoxypyridin-3-yl)formamide)

• Product Name: N-(6-Bromo-2-methoxypyridin-3-yl)formamide
• CAS No: 1123194-96-6
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• MDL: MFCD25955662
• CID: 2116924
• PubChem ID: 71492501
• Update Time: 2025-06-14

N-(6-Bromo-2-methoxypyridin-3-yl)formamide Chemical and Physical Properties

Names and Identifiers

• N-(6-bromo-2-methoxy-3-pyridinyl)Formamide
• N-(6-bromo-2-methoxypyridin-3-yl)-formamide
• W12487
• 1123194-96-6
• AKOS027256064
• N-(6-bromo-2-methoxypyridin-3-yl)formamide
• SCHEMBL154070
• DTMJHPVHGALCJH-UHFFFAOYSA-N
• CS-0035785
• AS-65496
• DA-47817
• N-(6-Bromo-2-methoxypyridin-3-yl)formamide

• MDL： MFCD25955662
• Inchi： 1S/C7H7BrN2O2/c1-12-7-5(9-4-11)2-3-6(8)10-7/h2-4H,1H3,(H,9,11)
• InChI Key： DTMJHPVHGALCJH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=N1)OC)NC=O

Computed Properties

• Exact Mass: 229.96909Da
• Monoisotopic Mass: 229.96909Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(6-Bromo-2-methoxypyridin-3-yl)formamide

Recent Advances in the Study of N-(6-Bromo-2-methoxypyridin-3-yl)formamide (CAS: 1123194-96-6)

N-(6-Bromo-2-methoxypyridin-3-yl)formamide (CAS: 1123194-96-6) is a key intermediate in the synthesis of various pharmaceutical compounds, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have highlighted its significance in the development of novel drug candidates, with a focus on its chemical properties, synthetic routes, and biological activities. This research brief consolidates the latest findings related to this compound, providing insights into its applications and potential in the field of chemical biology and medicinal chemistry.

One of the most notable advancements in the study of N-(6-Bromo-2-methoxypyridin-3-yl)formamide is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to efficiently synthesize inhibitors with high selectivity and potency is a major research focus. Recent publications have demonstrated that this compound serves as a versatile building block in the construction of pyridine-based kinase inhibitors, which exhibit promising activity against a range of cancer cell lines. The bromo and methoxy functional groups in the molecule provide reactive sites for further modifications, enabling the development of diverse derivatives with tailored biological properties.

In addition to its applications in kinase inhibitor development, N-(6-Bromo-2-methoxypyridin-3-yl)formamide has been investigated for its potential in other therapeutic areas. For instance, researchers have explored its use in the synthesis of antimicrobial agents, leveraging its structural features to enhance binding affinity to bacterial targets. Recent studies have reported the successful incorporation of this compound into novel scaffolds that exhibit broad-spectrum activity against resistant bacterial strains, addressing the growing need for new antibiotics in the face of increasing antimicrobial resistance.

The synthetic pathways for N-(6-Bromo-2-methoxypyridin-3-yl)formamide have also been a subject of recent optimization efforts. Traditional methods often involve multi-step reactions with moderate yields, but advancements in catalytic processes and green chemistry have led to more efficient and sustainable approaches. For example, a recent study published in the Journal of Medicinal Chemistry described a one-pot synthesis method that significantly reduces reaction time and improves yield, making the compound more accessible for large-scale pharmaceutical production. These innovations are critical for streamlining drug discovery workflows and reducing costs.

Furthermore, computational studies have provided deeper insights into the molecular interactions of N-(6-Bromo-2-methoxypyridin-3-yl)formamide with biological targets. Molecular docking and dynamics simulations have revealed key binding motifs and energetically favorable conformations, aiding in the rational design of more effective derivatives. Such in silico approaches are increasingly being integrated into the drug development pipeline, complementing experimental data and accelerating the identification of lead compounds.

In conclusion, N-(6-Bromo-2-methoxypyridin-3-yl)formamide (CAS: 1123194-96-6) continues to be a valuable compound in medicinal chemistry, with recent research underscoring its versatility and potential in drug discovery. From kinase inhibitors to antimicrobial agents, its applications are expanding, supported by advancements in synthetic methodologies and computational modeling. As the field progresses, further studies are expected to uncover additional therapeutic opportunities for this molecule, solidifying its role in the development of next-generation pharmaceuticals.